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Compound of Interest

Compound Name: Cinoctramide

Cat. No.: B10753127 Get Quote

Cinoctramide: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available scientific and technical data

on Cinoctramide. While the body of public research on this compound is limited, this

document serves to consolidate the established chemical information for research and

development purposes.

Core Chemical Identifiers
Cinoctramide is identified by the following key descriptors.

Identifier Value Reference

CAS Number 28598-08-5 [1]

Molecular Formula C₁₉H₂₇NO₄ [1]

Physicochemical Properties
A summary of the computed physicochemical properties of Cinoctramide is provided below.

These values are computationally derived and provide a baseline for experimental design.
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Property Value

Molecular Weight 333.4 g/mol

IUPAC Name
1-(azocan-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-

2-en-1-one

Synonyms
Octahydro-1-(3,4,5-

trimethoxycinnamoyl)azocine

Experimental Data & Protocols
Extensive searches of scientific literature and clinical trial databases did not yield any specific

experimental studies, detailed protocols, or clinical trial information for Cinoctramide. The

mechanism of action, pharmacokinetic profile, and potential therapeutic applications remain

largely uncharacterized in the public domain.

Signaling Pathways & Workflow Visualization
Due to the absence of published research on the mechanism of action of Cinoctramide, no

signaling pathways or experimental workflows can be depicted at this time.

Conclusion
Cinoctramide is a defined chemical entity with a known CAS number and molecular formula.

However, there is a significant gap in the publicly available scientific literature regarding its

biological activity, mechanism of action, and potential therapeutic uses. This presents an

opportunity for novel research to explore the pharmacological profile of this compound. Further

investigation is required to elucidate its properties and potential applications in drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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